UV/chlorine vs. UV/H2O2 for water reuse at Orange County Water District, CA: a pilot study†
Environmental Science: Water Research & Technology Pub Date: 2020-07-17 DOI: 10.1039/D0EW00316F
Abstract
On-site demonstration tests evaluated 1,4-dioxane removal in reverse osmosis permeate (RO permeate) at the Orange County Water District (OCWD) Advanced Water Purification Facility (AWPF). The study used a pilot-scale ultraviolet (UV) reactor to compare efficacy of UV/chloramine, UV/chloramine/H2O2 and UV/chloramine/HOCl advanced oxidation processes (AOPs). The UV/chloramine process did not achieve the targeted 0.5 log removal of 1,4-dioxane even at a high UV fluence of 4400 mJ cm−2 and the 1,4-dioxane decay did not follow pseudo-first order kinetics. Oxidant concentrations as low as 2.6 mg L−1 H2O2 or ∼1.0 mg L−1 free Cl2 (HOCl) in the RO permeate at ambient quality parameters, e.g. 2.2–2.4 mg L−1 monochloramine (as Cl2), 1.2–1.4 mg L−1 dichloramine (as Cl2), ≤0.08 mg L−1 NO2− (UV/H2O2 AOP), ∼97.0% T, resulted in 0.56 and ≥0.51 log reduction of 1,4-dioxane with the UV/chloramine/H2O2 and UV/chloramine/HOCl process, respectively, while simultaneously achieving ∼2.0 log reduction of NDMA. Overall, the UV/chloramine/HOCl process showed higher removal efficiency of 1,4-dioxane than UV/chloramine/H2O2 for the same mass-based oxidant concentrations and process conditions. Nitrite ions present in the RO permeate and/or generated from monochloramine photolysis during the UV/AOP impacted significantly the process performance. It was confirmed through these pilot-scale tests that the removal of 1,4-dioxane in the UV/chloramine/H2O2 and UV/chloramine/HOCl processes can be predicted accurately with a comprehensive mechanistic kinetic model that accounts for the molecular and radical reactions that occur in the RO permeate in the UV reactor.
Recommended Literature
- [1] Fe3O4@PANI: a magnetic polyaniline nanomaterial for highly efficient and handy enrichment of intact N-glycopeptides†‡
- [2] Dissociation of large gaseous serine clusters produces abundant protonated serine octamer
- [3] Emerging investigator series: bacteriophages as nano engineering tools for quality monitoring and pathogen detection in water and wastewater
- [4] Examination of deposit in commercial diluted phosphoric acid
- [5] Enantiomorphic symmetry breaking in crystallization of molten sodium chlorate†
- [6] Dissociative dynamics of O2 on Ag(110)†
- [7] Emerging investigator series: first-principles and thermodynamics comparison of compositionally-tuned delafossites: cation release from the (001) surface of complex metal oxides†
- [8] Fe3O4–Pd Janus nanoparticles with amplified dual-mode hyperthermia and enhanced ROS generation for breast cancer treatment†
- [9] Distinctive size effects of Pt nanoparticles immobilized on Fe3O4@PPy used as an efficient recyclable catalyst for benzylic alcohol aerobic oxidation and hydrogenation reduction of nitroaromatics
- [10] Distinction of trans–cis photoisomers with comparable optical properties in multiple-state photochromic systems – examining a molecule with three azobenzenes via in situ irradiation NMR spectroscopy†
![1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol](https://ossimg.kuujia.com/scimg/1271000/1270529-38-8x500.png)
![N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide](https://ossimg.kuujia.com/scimg/1444500/1444113-98-7x500.png)
